1-(4-Methyl-2-furyl)-2,6,6-trimethylcyclohexene

• CAS No.: 200263-78-1
• Molecular Formula: C14H20O
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 4-methyl-2-(2,6,6-trimethylcyclohexen-1-yl)furan
• InChI: InChI=1S/C14H20O/c1-10-8-12(15-9-10)13-11(2)6-5-7-14(13,3)4/h8-9H,5-7H2,1-4H3
• InChI Key: MJHXNNUEBCRELF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C2=CC(=CO2)C

Description

1-(4-Methyl-2-furyl)-2,6,6-trimethylcyclohexene is an organic compound that belongs to the class of sesquiterpenoids It is characterized by a cyclohexene ring substituted with a furan ring and methyl groups

Preparation Methods

The synthesis of 1-(4-Methyl-2-furyl)-2,6,6-trimethylcyclohexene typically involves the following steps:

Starting Materials: The synthesis begins with readily available starting materials such as furfural and cyclohexanone.

Reaction Conditions: The reaction conditions often involve the use of catalysts such as nickel-copper bimetallic catalysts under a hydrogen atmosphere.

Industrial Production: Industrial production methods may involve large-scale catalytic hydrogenation processes to ensure high yield and purity of the compound.

Chemical Reactions Analysis

1-(4-Methyl-2-furyl)-2,6,6-trimethylcyclohexene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of palladium or platinum catalysts, resulting in the formation of saturated derivatives.

Substitution: The furan ring can undergo electrophilic substitution reactions, such as halogenation or nitration, using reagents like bromine or nitric acid.

Scientific Research Applications

1-(4-Methyl-2-furyl)-2,6,6-trimethylcyclohexene has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a building block in organic synthesis.

Biology: The compound has been studied for its potential biological activities, including anti-inflammatory and antimicrobial properties.

Medicine: Research is ongoing to explore its potential use in drug development, particularly for its anti-inflammatory effects.

Industry: It is used in the production of fragrances, flavors, and other fine chemicals.

Mechanism of Action

The mechanism of action of 1-(4-Methyl-2-furyl)-2,6,6-trimethylcyclohexene involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes and receptors involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).

Pathways: It may inhibit the production of pro-inflammatory cytokines and reactive oxygen species, thereby exerting its anti-inflammatory effects.

Comparison with Similar Compounds

1-(4-Methyl-2-furyl)-2,6,6-trimethylcyclohexene can be compared with other similar compounds:

Similar Compounds: Compounds such as 2-(4-Methyl-2-furyl)-2-cyclopenten-1-one and 2-Acetylfuran share structural similarities